molecular formula C15H26N2O3 B2612949 Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate CAS No. 2361871-97-6

Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate

Cat. No. B2612949
CAS RN: 2361871-97-6
M. Wt: 282.384
InChI Key: MLDAZLXKYLEVIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and organic synthesis.

Scientific Research Applications

Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Moreover, this compound has also been found to possess antimicrobial and antifungal properties.

Mechanism of Action

The exact mechanism of action of tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, it has been reported to inhibit the activity of certain enzymes involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate has been found to exhibit low toxicity and high selectivity towards cancer cells. It has also been reported to induce cell cycle arrest and inhibit angiogenesis, which is the process of new blood vessel formation required for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate in lab experiments is its high potency and selectivity towards cancer cells. Moreover, it exhibits low toxicity and has been found to be stable under various conditions. However, one of the limitations of using this compound is its high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for the research on tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate. One of the areas of focus is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to elucidate the exact mechanism of action and to explore its potential applications in other fields, such as agriculture and material sciences. Furthermore, the development of novel derivatives of this compound with improved pharmacological properties is also an area of interest for future research.

Synthesis Methods

The synthesis of tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate involves the reaction of tert-butyl 4-methylpiperidine-1-carboxylate with acryloyl chloride in the presence of triethylamine. The reaction takes place at room temperature and yields the desired product in good yield.

properties

IUPAC Name

tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H26N2O3/c1-6-12(18)16-11-15(5)7-9-17(10-8-15)13(19)20-14(2,3)4/h6H,1,7-11H2,2-5H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MLDAZLXKYLEVIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCN(CC1)C(=O)OC(C)(C)C)CNC(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H26N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 4-methyl-4-[(prop-2-enamido)methyl]piperidine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.